![molecular formula C15H20O4 B1657432 Benzoic acid, 4-[(1-oxooctyl)oxy]- CAS No. 56670-31-6](/img/structure/B1657432.png)
Benzoic acid, 4-[(1-oxooctyl)oxy]-
Overview
Description
Benzoic acid, 4-[(1-oxooctyl)oxy]-, also known as octyl benzoate, is a chemical compound commonly used in the cosmetic and personal care industry as an emollient, skin conditioning agent, and fragrance ingredient. It is also used in the production of plastics, lubricants, and coatings. In recent years, benzoic acid, 4-[(1-oxooctyl)oxy]- has gained attention in scientific research due to its potential applications in various fields.
Mechanism Of Action
The mechanism of action of benzoic acid, 4-[(1-oxoBenzoic acid, 4-[(1-oxooctyl)oxy]-)oxy]- is not well understood. However, it is believed to function as an emollient and skin conditioning agent by forming a protective barrier on the skin, preventing moisture loss and improving skin hydration.
Biochemical and Physiological Effects
Benzoic acid, 4-[(1-oxoBenzoic acid, 4-[(1-oxooctyl)oxy]-)oxy]- has been shown to have antimicrobial properties, making it a potential candidate for use as a food preservative. It has also been shown to have anti-inflammatory effects, making it a potential candidate for use in the treatment of skin disorders such as eczema and psoriasis.
Advantages And Limitations For Lab Experiments
One advantage of using benzoic acid, 4-[(1-oxoBenzoic acid, 4-[(1-oxooctyl)oxy]-)oxy]- in lab experiments is its low toxicity. However, its solubility in water is limited, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on benzoic acid, 4-[(1-oxoBenzoic acid, 4-[(1-oxooctyl)oxy]-)oxy]-. One potential area of research is its use as a food preservative, particularly in the preservation of fresh produce. Another potential area of research is its use in the development of biodegradable plastics. Additionally, further research is needed to better understand the mechanism of action of benzoic acid, 4-[(1-oxoBenzoic acid, 4-[(1-oxooctyl)oxy]-)oxy]- and its potential applications in the treatment of skin disorders.
Scientific Research Applications
Benzoic acid, 4-[(1-oxoBenzoic acid, 4-[(1-oxooctyl)oxy]-)oxy]- has been the subject of scientific research due to its potential applications in various fields. In the field of nanotechnology, it has been used as a surfactant for the synthesis of silver nanoparticles. In the field of food science, it has been used as a food preservative due to its antimicrobial properties. In the field of materials science, it has been used as a plasticizer for the production of biodegradable polymers.
properties
IUPAC Name |
4-octanoyloxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20O4/c1-2-3-4-5-6-7-14(16)19-13-10-8-12(9-11-13)15(17)18/h8-11H,2-7H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRPGHOSDOLNSCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)OC1=CC=C(C=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40401138 |
Source
|
| Record name | Benzoic acid, 4-[(1-oxooctyl)oxy]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40401138 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzoic acid, 4-[(1-oxooctyl)oxy]- | |
CAS RN |
56670-31-6 |
Source
|
| Record name | Benzoic acid, 4-[(1-oxooctyl)oxy]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40401138 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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